Cas no 874459-94-6 ([3-(2-Propyn-1-ylcarbamoyl)phenyl]boronic acid)

• Product Name: [3-(2-Propyn-1-ylcarbamoyl)phenyl]boronic acid
• CAS No: 874459-94-6
• MF: C₁₀H₁₀BNO₃
• MW: 203.002302646637
• CID: 5085372
• PubChem ID: 130141091
• Update Time: 2025-10-28

[3-(2-Propyn-1-ylcarbamoyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• [3-(2-Propyn-1-ylcarbamoyl)phenyl]boronic acid
• H11716
• [3-(2-Propyn-1-ylcarbamoyl)phenyl]boronicacid
• 3-[(prop-2-yn-1-yl)carbamoyl]phenylboronic acid
• [3-(propargylaminocarbonyl)phenyl]boronic acid
• 874459-94-6
• [3-(prop-2-ynylcarbamoyl)phenyl]boronic acid

• Inchi： 1S/C10H10BNO3/c1-2-6-12-10(13)8-4-3-5-9(7-8)11(14)15/h1,3-5,7,14-15H,6H2,(H,12,13)
• InChI Key： QZWUOOPFIKUQNG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(B(O)O)C=1)NCC#C

Computed Properties

• Exact Mass: 203.0753733g/mol
• Monoisotopic Mass: 203.0753733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6

Additional information on [3-(2-Propyn-1-ylcarbamoyl)phenyl]boronic acid

Compound CAS No 874459-94-6: [3-(2-Propyn-1-ylcarbamoyl)phenyl]boronic Acid

The compound with CAS No 874459-94-6, known as [3-(2-propyn-1-ylcarbamoyl)phenyl]boronic acid, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and advanced materials development. The name itself highlights its key features: the presence of a boronic acid group attached to a phenyl ring substituted with a 2-propyn-1-ylcarbamoyl moiety.

The [3-(2-propyn-1-ylcarbamoyl)phenyl]boronic acid structure is characterized by its aromatic ring, which serves as a versatile platform for further functionalization. The boronic acid group is particularly valuable in Suzuki-Miyaura coupling reactions, a widely used method in organic synthesis for forming carbon-carbon bonds. This makes the compound an essential intermediate in the construction of complex molecules, including those with potential pharmacological activity.

Recent studies have explored the use of this compound in the synthesis of biologically active molecules. For instance, researchers have employed it as a key intermediate in the development of novel kinase inhibitors, which hold promise in cancer therapy. The ability to modify the substituents on the phenyl ring allows for fine-tuning of the molecule's properties, such as solubility and bioavailability, which are critical for drug candidates.

In addition to its role in pharmaceuticals, [3-(2-propyn-1-ylcarbamoyl)phenyl]boronic acid has also been investigated for its potential in materials science. Its incorporation into polymer systems has shown promise in enhancing mechanical properties and thermal stability. This dual functionality underscores its versatility and broad applicability across multiple disciplines.

The synthesis of this compound typically involves multi-step processes, often starting from readily available starting materials such as phenol derivatives. The introduction of the boronic acid group is achieved through established methods like hydroboration or direct boronation, ensuring high yields and purity. The presence of the 2-propyn-1-ylcarbamoyl group is introduced via nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway chosen.

From an environmental standpoint, the production and handling of [3-(2-propyn-1-ylcarbamoyl)phenyl]boronic acid are conducted under strict safety protocols to minimize any adverse effects on human health or the environment. Its stability under standard storage conditions further enhances its suitability for large-scale applications.

In conclusion, CAS No 874459-94-6 represents a pivotal compound with far-reaching implications in both academic research and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for scientists striving to develop innovative solutions across various fields.